Cas no 67256-05-7 (Dictysine)

Dictysine structure
Dictysine structure
Product Name:Dictysine
CAS No:67256-05-7
MF:C21H33NO3
MW:347.491626501083
CID:2699713
PubChem ID:44631199
Update Time:2024-10-28

Dictysine Chemical and Physical Properties

Names and Identifiers

    • Dictysine
    • Dictyzine
    • UZVALMFEKMFXEX-LLBHZJIVSA-
    • 67256-05-7
    • 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno(2,1-b)azocine-9,10-diol, dodecahydro-9-(hydroxymethyl)-1,3-dimethyl-, (3R,6aS,6bS,8S,9R,10S,10aR,11R,11aR,13R)-
    • 7,20-Cycloatidane-15,16,17-triol, 4,21-dimethyl-, (15beta)-
    • InChI=1/C21H33NO3/c1-18-5-3-6-20-14(18)9-13(16(20)22(2)10-18)19-7-4-12(8-15(19)20)21(25,11-23)17(19)24/h12-17,23-25H,3-11H2,1-2H3/t12-,13-,14+,15?,16+,17-,18-,19-,20-,21-/m0/s1
    • AKOS040763141
    • 12-(hydroxymethyl)-5,7-dimethyl-7-azahexacyclo[7.6.2.210,13.01,8.05,16.010,15]nonadecane-11,12-diol
    • Inchi: 1S/C21H33NO3/c1-18-5-3-6-20-14(18)9-13(16(20)22(2)10-18)19-7-4-12(8-15(19)20)21(25,11-23)17(19)24/h12-17,23-25H,3-11H2,1-2H3/t12-,13-,14+,15?,16?,17-,18-,19-,20-,21-/m0/s1
    • InChI Key: UZVALMFEKMFXEX-LLBHZJIVSA-N
    • SMILES: O[C@@H]1[C@](CO)([C@H]2CC[C@]31[C@H]1C[C@@H]4[C@@]5(C)CCC[C@@]4(C1N(C)C5)C3C2)O

Computed Properties

  • Exact Mass: 347.24604391g/mol
  • Monoisotopic Mass: 347.24604391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9
  • XLogP3: 2

Experimental Properties

  • Color/Form: Powder

Dictysine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

Dictysine Pricemore >>

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